Cas no 2304634-00-0 (3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 2304634-00-0
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• CID: 5194467
• Update Time: 2026-03-05

3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazole
• 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• Inchi： 1S/C14H19BN2O2/c1-9-10-7-6-8-11(12(10)17-16-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： CMGYKUTWAFDIPP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2B2OC(C)(C)C(C)(C)O2)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Professional Introduction to 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS No: 2304634-00-0)

3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2304634-00-0, is characterized by its complex molecular structure, which includes a tetramethyl-1,3,2-dioxaborolan-2-yl substituent attached to an indazole backbone. The presence of this boronic ester moiety makes it a valuable intermediate in cross-coupling reactions, particularly in the synthesis of more complex molecules.

The indazole core is a heterocyclic aromatic compound that is widely recognized for its biological activity. It serves as a structural motif in numerous pharmacologically active agents, including those used in the treatment of various diseases. The introduction of the 3-methyl group and the tetramethyl-1,3,2-dioxaborolan-2-yl side chain enhances the compound's reactivity and functionality, making it an attractive candidate for further derivatization and drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has emerged as a promising building block in this endeavor. Its unique structure allows for the facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are highly versatile and have been instrumental in the synthesis of complex organic molecules.

The boronic ester functionality in 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole is particularly noteworthy. Boronic acids and their derivatives are well-known for their role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the pharmaceutical industry to construct biaryl structures. These structures are prevalent in many bioactive molecules and have been shown to exhibit a broad spectrum of biological activities.

Recent studies have highlighted the potential of indazole derivatives as scaffolds for drug discovery. The indazole ring system is known to possess various pharmacophoric elements that can interact with biological targets. For instance, it has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, with its modified indazole core and boronic ester substituent, represents a novel approach to modulating these biological activities.

The synthesis of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole involves several key steps that highlight the importance of boron chemistry in modern organic synthesis. The introduction of the tetramethyl-substituted boronic ester requires careful optimization to ensure high yields and purity. This process often involves protecting group strategies to prevent unwanted side reactions.

In addition to its synthetic utility, 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has been explored in various preclinical studies. These studies aim to evaluate its potential as a lead compound for further drug development. The boronic ester moiety allows for easy modification through cross-coupling reactions with aryl halides or other boronic acids. This flexibility enables researchers to generate a diverse library of derivatives for biological testing.

The application of computational methods has also played a significant role in understanding the reactivity and potential applications of 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole. Molecular modeling techniques have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions can guide experimental efforts and help optimize the design of new drug candidates.

The future prospects for 3-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-y l)-1H-indazole are promising. As research continues to uncover new applications for boron-containing compounds in medicine and biology, this compound is likely to play an increasingly important role in drug development. Its unique structure and reactivity make it a valuable tool for synthetic chemists and medicinal biologists alike.

In conclusion, 3-methyl -7-(tetrameth yl -1 , 3 , 2 -dioxaborol an - 2 - yl ) - 1 H -indaz ole (CAS No: 23046 34 -00 -0) is a versatile organic compound with significant potential in pharmaceutical chemistry. Its complex molecular architecture and functional groups make it an excellent candidate for further derivatization and drug development. As research progresses，this compound is expected to contribute substantially to advancements in medicinal biology。